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Compound of Interest

Compound Name: 2-Methylanisole-d3

Cat. No.: B1435351

Technical Guide: 2-Methylanisole-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylanisole-d3, a deuterated
analog of 2-Methylanisole. This document details its chemical and physical properties,
alongside experimental protocols for its synthesis and its application as an internal standard in
analytical chemistry.

Certificate of Analysis and Chemical Properties

While a specific Certificate of Analysis for 2-Methylanisole-d3 is not publicly available, the
following tables summarize the typical chemical and physical properties. The data for the non-
deuterated form, 2-Methylanisole, is included for comparison and is expected to be very similar.

General Information

Property 2-Methylanisole-d3 2-Methylanisole
CAS Number 258832-47-2[1] 578-58-5
Molecular Formula C8H7D30[1] C8H100
Molecular Weight 125.18 g/mol [1] 122.16 g/mol
Appearance Liquid[1] Colorless liquid

Physical Properties
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Property Value

Boiling Point 170-172 °C (lit.)

Density 0.985 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.516 (lit.)

Flash Point 52 °C (closed cup)

Solubility Insoluble in water; soluble in alcohol and ether.

Experimental Protocols
Synthesis of 2-Methylanisole

2-Methylanisole can be synthesized via the methylation of o-cresol. The following protocol is a
common method.

Materials:

o0-Cresol

Dimethyl sulfate

Sodium hydroxide (20% solution)

Stirring apparatus

Cooling bath

Distillation apparatus

Procedure:

» Prepare a 20% solution of sodium hydroxide.

¢ In a flask equipped with a stirrer, add the o-cresol and the sodium hydroxide solution.

e Cool the mixture to below 10 °C using a cooling bath.
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e Slowly add dimethyl sulfate dropwise to the stirred mixture.

o After the addition is complete, raise the temperature to 40 °C and maintain for 20 minutes.
 Increase the temperature to 100 °C and allow the reaction to proceed for 12 hours.
 After the reaction is complete, wash the product with water until it is neutral.

e Remove the water and distill the crude product.

e Collect the fraction at 171 °C to obtain pure 2-Methylanisole.

A logical workflow for this synthesis is depicted below.
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Mix o-cresol and 20% NaOH

:

Cool mixture to < 10 °C

:

Add dimethyl sulfate dropwise

:

Heat to 40 °C for 20 min

:

Heat to 100 °C for 12 h

:

Wash with water until neutral

:

Distill and collect fraction at 171 °C

2-Methylanisole

Diagram 1: Synthesis Workflow of 2-Methylanisole

Click to download full resolution via product page

Diagram 1: Synthesis Workflow of 2-Methylanisole

Use as an Internal Standard in GC-MS or LC-MS
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2-Methylanisole-d3 is commonly used as an internal standard for the quantitative analysis of
2-Methylanisole or structurally similar compounds by Gas Chromatography-Mass Spectrometry
(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The deuteration provides
a mass shift that allows it to be distinguished from the non-deuterated analyte while having
nearly identical chromatographic behavior.

General Protocol Outline:

o Preparation of Standard Solutions:

o Prepare a stock solution of 2-Methylanisole-d3 of a known concentration.

o Prepare a series of calibration standards containing known concentrations of the analyte
(2-Methylanisole) and a constant, known concentration of the internal standard (2-
Methylanisole-d3).

e Sample Preparation:

o To each unknown sample, add the same constant, known concentration of the internal
standard (2-Methylanisole-d3) as was added to the calibration standards.

e GC-MS/LC-MS Analysis:

o Inject the calibration standards and the samples into the GC-MS or LC-MS system.

o Develop a chromatographic method that provides good separation of the analyte and
internal standard from other matrix components.

o Set up the mass spectrometer to monitor for specific ions of both the analyte and the
internal standard.

o Data Analysis:

o For each injection, determine the peak area of the analyte and the internal standard.

o Calculate the response factor (RF) for each calibration standard using the formula: RF =
(Areaanalyte / Concentrationanalyte) / (ArealS / ConcentrationIS)
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o Create a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the analyte.

o For the unknown samples, calculate the concentration of the analyte using the calibration
curve and the measured peak area ratio of the analyte to the internal standard.

The general workflow for using 2-Methylanisole-d3 as an internal standard is visualized below.
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~
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:
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Diagram 2: Internal Standard Workflow
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Diagram 2: Internal Standard Workflow

Applications in Drug Development and Research
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Deuterated compounds like 2-Methylanisole-d3 are valuable tools in drug development and
research.[1] The primary applications include:

 Internal Standards: As detailed above, they are crucial for accurate quantification in
bioanalytical assays.

o Tracer Studies: They can be used as tracers to follow the metabolic fate of a molecule in
vitro and in vivo.[1] The deuterium label allows for the differentiation of the administered
compound from endogenous sources.

o Metabolic Profiling: Deuteration can influence the pharmacokinetic and metabolic profiles of
drugs, a phenomenon that is actively studied in drug discovery.[1]

Safety Information

2-Methylanisole is a flammable liquid and vapor. Appropriate safety precautions should be
taken when handling this chemical. This includes working in a well-ventilated area, using
personal protective equipment (gloves, safety glasses), and avoiding sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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